Cas no 79560-36-4 (9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-)
79560-36-4 structure
Product Name:9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-
CAS No:79560-36-4
MF:C16H12O5
MW:284.263484954834
CID:568193
PubChem ID:149782
Update Time:2024-10-27
9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-
- 1,3-dihydroxy-2-(methoxymethyl)anthracene-9,10-dione
- 1,3-DIHYDROXY-2-METHOXYMETHYLANTHRAQUINONE
- 1,3-dihydroxy-2-methoxymethyl-9,10-anthraquinone
- 2-(Methoxymethyl)-1,3-dihydroxyanthraquinone
- AC1L3ZQ7
- AC1Q4FJW
- AG-H-19144
- CCRIS 6438
- 1,3-Dihydroxy-2-methoxymethyl-anthraquinone
- Lucidin omega-methyl ether
- SCHEMBL16227056
- DTXSID30229767
- O-Me ether
- Q27107239
- Lucidin-.omega.-methyl ether
- CS-0891279
- Lucidin-
- CHEMBL485454
- CHEBI:6555
- 79560-36-4
- HY-N12071
- 1,3-Dihydroxy-2-(methoxymethyl)-9,10-anthracenedione (ACI)
- Lucidin ω-methyl ether
- DA-69390
-
- Inchi： 1S/C16H12O5/c1-21-7-11-12(17)6-10-13(16(11)20)15(19)9-5-3-2-4-8(9)14(10)18/h2-6,17,20H,7H2,1H3
- InChI Key： OBAYLECORSQIQW-UHFFFAOYSA-N
- SMILES： O=C1C2C(=C(C(COC)=C(C=2)O)O)C(=O)C2C1=CC=CC=2
Computed Properties
- Exact Mass: 284.068473
- Monoisotopic Mass: 284.068473
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8
- XLogP3: 2.4
Experimental Properties
- Density: 1.456
- Boiling Point: 536.7°C at 760 mmHg
- Flash Point: 205.7°C
- Refractive Index: 1.679
9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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